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The peer-review process is a cornerstone of academic publishing, ensuring the validity, quality,
and originality of research. For researchers, scientists, and drug development professionals
navigating the complexities of publishing in security studies, a thorough understanding of the
different peer-review models is essential. This guide provides an objective comparison of the
primary peer-review systems—single-blind, double-blind, and open peer review—supported by
available data and detailed experimental methodologies from the broader field of computer
science, a close proxy for security studies.

Data Presentation: A Quantitative Look at Peer-
Review Models

Obtaining direct, quantitative comparative data on peer-review models specifically within the
niche of security studies is challenging. However, significant insights can be drawn from a
large-scale randomized controlled trial conducted at the 10th ACM International Conference on
Web Search and Data Mining (WSDM), a top-tier computer science conference. This data
provides a valuable point of reference for understanding the potential impacts of different
review models.
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Key Findings

Acceptance Rate

Higher likelihood of
acceptance for papers
from famous authors
and top-tier

institutions.[1]

Lower overall
acceptance rates in
some studies. One
meta-analysis found a
14.2% acceptance
rate compared to
19.0% in single-blind.

Double-blind review
appears to be
associated with a
lower acceptance
rate, potentially due to
reduced bias in favor
of well-known authors

or institutions.[2]

Reviewer Bidding

Reviewers bid on 22%
fewer papers on

average.

Reviewers bid more
broadly across

submissions.

In a single-blind
setting, reviewers are
more selective, often
choosing to bid on
papers from
recognizable authors

or institutions.[1]

Positive Review
Likelihood

Significantly more
likely to recommend
acceptance for papers
from famous authors
and top
universities/companie
s.[1]

Less influenced by
author and institution

prestige.

Single-blind reviewing
may introduce bias,
with reviewers being
more favorable
towards established
researchers and

institutions.[1]

Author Satisfaction

A survey by the
Publishing Research
Consortium indicated
that 52% of
respondents found
single-blind review

effective.

The same survey
showed that 71% of
respondents had
confidence in the

double-blind process.

Authors, particularly
those from less
prestigious
institutions, may
perceive double-blind
reviewing as a fairer

system.
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Generally comparable

to single-blind, though N
No significant,

Varies widely by some studies suggest ] ]
] ] ) ) ) consistent difference
Review Time journal and it can be slightly ) ) ]
in review times has
conference. longer due to the

o been established.
anonymization

process.

Experimental Protocols: A Rigorous Examination of
Peer-Review Bias

The following methodology is based on the randomized controlled trial by Tomkins, Zhang, and
Adamic (2017), which provides a robust framework for comparing single-blind and double-blind

peer review.

Objective: To assess the extent of bias in the peer-review process based on author prestige
and affiliation.

Study Design: A randomized controlled trial was implemented at a highly selective computer
science conference (15.6% acceptance rate).

Participants: The study involved the program committee members who were responsible for
reviewing submissions.

Procedure:

e Randomization: The program committee was randomly divided into two equally sized groups:
a single-blind group and a double-blind group.

 Information Asymmetry: The single-blind group had access to author names and affiliations,
while this information was redacted for the double-blind group.

» Bidding: Both groups were asked to bid on the papers they felt qualified to review based on
the title and abstract.
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o Paper Assignment: Each submitted paper was assigned to four reviewers: two from the
single-blind pool and two from the double-blind pool.

» Reviewing: Reviewers then conducted their assessments and submitted their scores and
comments.

» Data Analysis: The scores and recommendations from both groups were statistically
analyzed to identify any significant differences in how papers from authors of varying
prestige and from different types of institutions were evaluated.

Key Measured Variables:

Number of bids per reviewer.

Reviewer's recommendation (accept, reject, revise).

Numerical score assigned to the paper.

Prestige of the author's institution (e.g., top-tier university, corporate research lab).

Fame of the author (based on prior publications and citations).

This experimental design allows for a direct comparison of the two review models while
controlling for the quality of the submitted papers, as each paper is evaluated under both
conditions.

Visualizing the Peer-Review Workflows

The following diagrams illustrate the logical flow of the single-blind, double-blind, and open
peer-review processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research-in-security-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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